Cas no 1203799-68-1 (methyl 2-(azetidin-3-yl)benzoate)

• Product Name: methyl 2-(azetidin-3-yl)benzoate
• CAS No: 1203799-68-1
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD20528827
• CID: 5607432
• PubChem ID: 91798914
• Update Time: 2025-05-26

methyl 2-(azetidin-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(azetidin-3-yl)benzoate
• Benzoic acid, 2-(3-azetidinyl)-, methyl ester
• 1203799-68-1
• benzoicacid,2-(3-azetidinyl)-,methylester
• EN300-843212
• GS0526

• MDL： MFCD20528827
• Inchi： 1S/C11H13NO2/c1-14-11(13)10-5-3-2-4-9(10)8-6-12-7-8/h2-5,8,12H,6-7H2,1H3
• InChI Key： LSLWQUUSVMDROR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1C1CNC1

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.130±0.06 g/cm3(Predicted)
• Boiling Point: 300.8±30.0 °C(Predicted)
• pka: 10.41±0.40(Predicted)

Additional information on methyl 2-(azetidin-3-yl)benzoate

Recent Advances in the Application of Methyl 2-(azetidin-3-yl)benzoate (CAS: 1203799-68-1) in Chemical Biology and Pharmaceutical Research

Methyl 2-(azetidin-3-yl)benzoate (CAS: 1203799-68-1) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This azetidine-containing benzoate derivative serves as a versatile building block in medicinal chemistry, particularly in the development of novel bioactive molecules targeting various disease pathways. Recent studies have highlighted its potential as a key intermediate in the synthesis of protease inhibitors, GPCR modulators, and other therapeutically relevant compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in creating potent and selective inhibitors of serine proteases involved in inflammatory processes. The researchers utilized methyl 2-(azetidin-3-yl)benzoate as a core scaffold, modifying its structure to achieve nanomolar affinity against specific protease targets. The study revealed that the azetidine ring's constrained geometry contributes significantly to the compounds' binding specificity and metabolic stability.

In neuropharmacology research, methyl 2-(azetidin-3-yl)benzoate derivatives have shown promise as modulators of neurotransmitter systems. A recent patent application (WO2023056421) describes novel compounds derived from this scaffold that exhibit selective activity at dopamine and serotonin receptors. The three-dimensional structure of the azetidine ring appears to mimic certain conformational states of endogenous neurotransmitters, making it particularly valuable for CNS drug development.

The compound's synthetic accessibility has also been improved through recent methodological advances. A 2024 publication in Organic Letters details a novel catalytic system for the efficient preparation of methyl 2-(azetidin-3-yl)benzoate derivatives via [3+2] cycloaddition reactions. This development has significantly reduced production costs while maintaining excellent stereochemical control, facilitating broader exploration of structure-activity relationships.

From a drug metabolism perspective, recent pharmacokinetic studies have characterized methyl 2-(azetidin-3-yl)benzoate's metabolic fate in various species. The azetidine ring demonstrates favorable metabolic stability compared to larger heterocycles, with primary clearance pathways involving ester hydrolysis followed by conjugation. These findings support its continued use as a privileged structure in lead optimization programs.

Emerging applications in targeted drug delivery systems have further expanded the compound's utility. Researchers have successfully conjugated methyl 2-(azetidin-3-yl)benzoate derivatives to antibody-drug conjugates (ADCs) and nanoparticle carriers, leveraging its chemical handle for precise bioconjugation. Recent preclinical data suggest these conjugates maintain excellent stability while demonstrating improved tumor targeting in xenograft models.

The safety profile of methyl 2-(azetidin-3-yl)benzoate and its derivatives continues to be evaluated through comprehensive toxicological studies. Recent genotoxicity assessments (Ames test, micronucleus assay) have shown favorable results at therapeutic concentrations, supporting further clinical development of compounds containing this structural motif. However, researchers note the importance of careful ester substitution to minimize potential off-target effects.

Looking forward, methyl 2-(azetidin-3-yl)benzoate remains a valuable tool in chemical biology and drug discovery. Its unique combination of synthetic versatility, favorable physicochemical properties, and demonstrated biological activities position it as a key scaffold for addressing current challenges in medicinal chemistry, particularly in the development of selective, brain-penetrant compounds and targeted therapies.